Tixadil
Description
Tixadil is a biopharmaceutical product that has garnered significant attention in recent years. As a member of this class, it exhibits unique complexities due to its large molecular structure, which distinguishes it from traditional small-molecule drugs. Biopharmaceuticals are derived from biological sources and play an increasingly dominant role in the pharmaceutical industry. Notably, eight out of the top ten best-selling products in 2023 were biopharmaceuticals, collectively generating substantial revenue .
Synthesis Analysis
The synthesis of Tixadil involves intricate and costly processes. Given its biological origin, purification, isolation, and handling are more complex than those for small molecules. The development of Tixadil likely followed a series of milestones in biopharmaceutical research, akin to the approval of recombinant human insulin (Humulin®) and monoclonal antibodies (mAbs) like muromonab CD3 (Orthoclone OKT3®) .
Future Directions
As biopharmaceuticals continue to evolve, Tixadil’s future lies in innovative delivery strategies. Addressing challenges related to molecular instability, formulation design, and administration routes will be crucial. Additionally, exploring biosimilars and novel therapeutic applications will shape its trajectory in healthcare .
properties
CAS RN |
2949-95-3 |
|---|---|
Product Name |
Tixadil |
Molecular Formula |
C24H25NS |
Molecular Weight |
359.5 g/mol |
IUPAC Name |
1-phenyl-N-[2-(9H-thioxanthen-9-yl)ethyl]propan-2-amine |
InChI |
InChI=1S/C24H25NS/c1-18(17-19-9-3-2-4-10-19)25-16-15-20-21-11-5-7-13-23(21)26-24-14-8-6-12-22(20)24/h2-14,18,20,25H,15-17H2,1H3 |
InChI Key |
OSXOGVJHQHLKFO-UHFFFAOYSA-N |
SMILES |
CC(CC1=CC=CC=C1)NCCC2C3=CC=CC=C3SC4=CC=CC=C24 |
Canonical SMILES |
CC(CC1=CC=CC=C1)NCCC2C3=CC=CC=C3SC4=CC=CC=C24 |
Origin of Product |
United States |
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